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Compound of Interest

Compound Name: Coe-pnh2

Cat. No.: B12366021 Get Quote

Introduction
Coe-pnh2 is a novel conjugated oligoelectrolyte (COE) with potent antibacterial activity,

particularly against drug-resistant strains of Mycobacterium abscessus (Mab).[1][2][3] Its

mechanism of action involves the disruption of the bacterial cell envelope and the inhibition of

essential bioenergetic pathways, leading to a depletion of intracellular ATP.[1][4] This document

provides a detailed practical guide for researchers, scientists, and drug development

professionals on the preparation of Coe-pnh2 solutions for various experimental applications.

Physicochemical and Biological Properties of Coe-
pnh2
A summary of the key quantitative data for Coe-pnh2 is presented in Table 1. This information

is crucial for accurate solution preparation and experimental design.
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Property Value Reference

Molecular Formula C₅₄H₉₈Cl₈N₈O₄ PubChem

Molecular Weight 1207.0 g/mol PubChem

Synonyms HY-158003, CS-1012071 PubChem

Aqueous Solubility >100 mg/mL --INVALID-LINK--

MIC₉₀ vs. M. abscessus 26 µM --INVALID-LINK--

IC₅₀ vs. HepG2 cells 3447 µg/mL --INVALID-LINK--

Hemolytic Activity Low --INVALID-LINK--

Experimental Protocols
Preparation of Coe-pnh2 Stock Solution (10 mM)
This protocol describes the preparation of a 10 mM stock solution of Coe-pnh2, a common

starting concentration for in vitro experiments.

Materials:

Coe-pnh2 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Analytical balance

Vortex mixer

Calibrated micropipettes

Procedure:

Safety Precautions: Wear appropriate personal protective equipment (PPE), including a lab

coat, gloves, and safety glasses. Handle Coe-pnh2 powder in a chemical fume hood.
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Calculate Required Mass:

To prepare 1 mL of a 10 mM stock solution, calculate the required mass of Coe-pnh2:

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000

Mass (mg) = 0.010 mol/L × 0.001 L × 1207.0 g/mol × 1000 = 12.07 mg

Weighing:

Carefully weigh 12.07 mg of Coe-pnh2 powder using an analytical balance.

Dissolution:

Transfer the weighed Coe-pnh2 powder into a sterile microcentrifuge tube.

Add 1 mL of anhydrous DMSO to the tube.

Solubilization:

Vortex the solution thoroughly until the Coe-pnh2 is completely dissolved. Visually inspect

the solution to ensure there are no particulates.

Storage:

Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20 µL or 50 µL) in

sterile microcentrifuge tubes to minimize freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term storage.

Preparation of Working Solutions for In Vitro Assays
This protocol describes the dilution of the 10 mM Coe-pnh2 stock solution to prepare working

solutions for cell-based assays.

Materials:

10 mM Coe-pnh2 stock solution in DMSO
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Appropriate sterile cell culture medium (e.g., RPMI, DMEM) or buffer (e.g., PBS)

Sterile microcentrifuge tubes or plates

Calibrated micropipettes

Procedure:

Thaw Stock Solution:

Thaw a single aliquot of the 10 mM Coe-pnh2 stock solution at room temperature.

Serial Dilution:

Perform serial dilutions of the stock solution in the desired cell culture medium or buffer to

achieve the final working concentrations.

Example for a 100 µM working solution:

Add 1 µL of the 10 mM stock solution to 99 µL of sterile medium/buffer.

Ensure the final concentration of DMSO in the working solution is kept low (typically ≤

0.5%) to avoid solvent-induced cytotoxicity. Include a vehicle control (medium/buffer with

the same final concentration of DMSO) in your experiments.

Use Immediately:

It is recommended to use the freshly prepared working solutions immediately for

experiments.

Preparation of Coe-pnh2 for In Vivo Administration
This protocol provides a general guideline for preparing Coe-pnh2 for in vivo studies in mice,

based on published literature. Dosing and formulation should be optimized for the specific

animal model and experimental design.

Materials:

Coe-pnh2 powder
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Sterile saline solution (0.9% NaCl)

Sterile vials

Analytical balance

Procedure:

Calculate Required Amount:

Determine the total amount of Coe-pnh2 needed based on the number of animals,

dosage, and administration volume.

Example for intratracheal administration at 5 mg/kg:

For a 20 g mouse, the dose is 0.1 mg.

If the administration volume is 50 µL, the required concentration is 2 mg/mL.

Dissolution:

Given the high aqueous solubility of Coe-pnh2 (>100 mg/mL), it can be directly dissolved

in sterile saline.

Weigh the calculated amount of Coe-pnh2 and dissolve it in the appropriate volume of

sterile saline.

Sterilization (Optional):

If necessary, the solution can be sterile-filtered through a 0.22 µm syringe filter.

Administration:

Administer the freshly prepared solution to the animals via the desired route (e.g.,

intratracheal, intravenous).
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Experimental Workflow for Coe-pnh2 Solution
Preparation

Stock Solution Preparation (10 mM)

Working Solution Preparation

In Vivo Formulation

Weigh Coe-pnh2 Powder

Dissolve in Anhydrous DMSO

Vortex to Solubilize

Aliquot for Single Use

Store at -20°C / -80°C

Thaw Stock Aliquot

Serially Dilute in Medium/Buffer

Use in Experiment

Weigh Coe-pnh2 Powder

Dissolve in Sterile Saline

Administer to Animal Model
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Caption: Workflow for preparing Coe-pnh2 solutions.

Proposed Mechanism of Action of Coe-pnh2
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Caption: Dual mechanism of Coe-pnh2 action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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